Cas no 150151-88-5 (Benastatin C)

• Product Name: Benastatin C
• CAS No: 150151-88-5
• MF: C₂₉H₂₈O₅
• MW: 456.529628753662
• CID: 156611
• PubChem ID: 197348
• Update Time: 2025-10-31

Benastatin C Chemical and Physical Properties

Names and Identifiers

• 1,7,9,11-Tetrahydroxy-13,13-dimethyl-3-pentylbenzo[a]tetracen-8(13H)-one
• 1,7,9,11-tetrahydroxy-13,13-dimethyl-3-pentylbenzo[a]tetracen-8-one
• 8(13H)-Pentaphenone,1,7,9,11-tetrahydroxy-13,13-dimethyl-3-pentyl-
• 13,13-Dimethyl-3-pentyl-1,7,9,11-tetrahydroxybenzo(a)naphthacen-8(13H)-one
• AC1L53AW
• Benastatin C
• Benzo(a)naphthacen-8(13H)-one, 1,7,9,11-tetrahydroxy-13,13-dimethyl-3-pentyl-
• Benzo(a)naphthacen-8(13H)-one, 13,13-dimethyl-3-pentyl-1,7,9,11-tetrahydroxy-
• LS-38582
• CHEBI:215679
• DTXSID10164480
• 150151-88-5
• AKOS022185144
• BS-1581

• Inchi： 1S/C29H28O5/c1-4-5-6-7-15-10-16-8-9-18-19(24(16)22(31)11-15)14-21-26(27(18)33)28(34)25-20(29(21,2)3)12-17(30)13-23(25)32/h8-14,30-33H,4-7H2,1-3H3
• InChI Key： QUNHGOCXEGJZAT-UHFFFAOYSA-N
• SMILES： OC1=C2C=CC3C=C(C=C(C=3C2=CC2=C1C(C1C(=CC(=CC=1C2(C)C)O)O)=O)O)CCCCC

Computed Properties

• Exact Mass: 456.194
• Monoisotopic Mass: 456.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.322
• Boiling Point: 744°Cat760mmHg
• Flash Point: 417.7°C
• Refractive Index: 1.707

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Naphthacenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes

Additional information on Benastatin C

Benastatin C: A Comprehensive Overview

Benastatin C, also known by its CAS number 150151-88-5, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings, chemical characteristics, and industrial relevance of Benastatin C, providing a detailed and up-to-date analysis of this intriguing compound.

The chemical structure of Benastatin C is characterized by its complex molecular framework, which includes a combination of aromatic rings and functional groups that contribute to its distinctive reactivity. Recent studies have highlighted its ability to act as a versatile intermediate in organic synthesis, making it a valuable component in the development of advanced materials and pharmaceutical compounds. Its molecular weight, boiling point, and solubility properties have been extensively studied, providing researchers with a deeper understanding of its behavior under various conditions.

One of the most promising applications of Benastatin C lies in the field of drug discovery. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents, particularly in the treatment of chronic diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to modulate key cellular pathways, suggesting that it could serve as a foundation for the creation of more effective and targeted medications.

In addition to its pharmaceutical applications, Benastatin C has also shown potential in the field of materials science. Its unique electronic properties make it an attractive candidate for use in the development of advanced polymers and composite materials. Recent breakthroughs in nanotechnology have further expanded its applicability, with scientists exploring its role in the creation of high-performance sensors and electronic devices.

The synthesis of Benastatin C has been optimized through innovative methodologies, enabling researchers to achieve higher yields and improved purity levels. These advancements have not only enhanced the feasibility of large-scale production but also opened up new avenues for exploring its diverse applications. The use of green chemistry principles in its synthesis has further underscored its potential as an environmentally friendly compound.

From an environmental standpoint, Benastatin C's biodegradability and toxicity profiles have been rigorously assessed, ensuring that its use aligns with sustainable practices. Regulatory agencies have also taken note of its safety profile, paving the way for its broader adoption across various industries.

In conclusion, Benastatin C, with its CAS number 150151-88-5, represents a multifaceted compound with vast potential across diverse fields. As research continues to uncover new insights into its properties and applications, it is poised to play an increasingly significant role in advancing scientific innovation and industrial progress.